4-methyl-N-(6-morpholino-3-pyridinyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-(6-morpholin-4-ylpyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C16H19N3O3S/c1-13-2-5-15(6-3-13)23(20,21)18-14-4-7-16(17-12-14)19-8-10-22-11-9-19/h2-7,12,18H,8-11H2,1H3
• InChI Key: NPKIKYIVXKPPPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CN=C(C=C2)N3CCOCC3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

4-methyl-N-(6-morpholino-3-pyridinyl)benzenesulfonamide, also known as MPB, is a chemical compound that has been widely used in scientific research. MPB is a sulfonamide derivative that has been shown to have potential therapeutic applications in various diseases.

Scientific Research Applications

Chemical and Pharmacological Interest in Morpholine and Pyrans Derivatives

Morpholine derivatives exhibit a broad spectrum of pharmacological activities due to the presence of the morpholine ring, an aromatic organic heterocycle. This review highlights the significant interest in morpholine derivatives for their diverse pharmacological applications, underlining the importance of chemical design in developing compounds with varied activities (Asif & Imran, 2019).

Photocatalytic Degradation of Pollutants

The TiO2-UV process has been shown to mineralize pollutants like pyridine and morpholine, offering insights into photocatalytic degradation pathways. This study provides a deeper understanding of the intermediates involved in photocatalytic degradation, emphasizing the complexity of these processes and the potential for environmental remediation (Pichat, 1997).

Regioselectivity in Chemical Reactions

Research on the bromination of unsymmetrical dimethylated pyridines sheds light on the regioselectivity of such reactions. The findings indicate that the presence of nitrogen in the ring structure plays a significant role in directing the bromination, offering valuable insights for synthetic chemistry applications (Thapa et al., 2014).

Pharmacological Importance of Isoquinoline Derivatives

Isoquinoline derivatives, sharing structural similarities with the query compound, have been reviewed for their wide range of biological potentials. This review compiles extensive research on the anti-fungal, anti-Parkinsonism, and anti-tumoral activities of isoquinoline compounds, illustrating the significance of these derivatives in drug development (Danao et al., 2021).

Antisense Applications of Morpholino Oligos

The use of morpholino oligos in inhibiting gene function across various model organisms presents a promising approach for studying gene function. This review evaluates the successes and limitations of morpholino oligos, highlighting their role in rapid and effective gene function analysis (Heasman, 2002).